Cas no 2350149-56-1 ((2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid)
(2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
- EN300-28258221
- 2350149-56-1
- (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
-
- Inchi: 1S/C12H16F3N3O4/c1-11(2,3)22-10(21)17-7(9(19)20)4-6-5-16-18-8(6)12(13,14)15/h5,7H,4H2,1-3H3,(H,16,18)(H,17,21)(H,19,20)/t7-/m0/s1
- InChI Key: CFCDOTYDZHWQGB-ZETCQYMHSA-N
- SMILES: FC(C1=C(C=NN1)C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)(F)F
Computed Properties
- Exact Mass: 323.10929049g/mol
- Monoisotopic Mass: 323.10929049g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 104Ų
(2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28258221-1g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid |
2350149-56-1 | 1g |
$0.0 | 2023-09-09 | ||
| Enamine | EN300-28258221-1.0g |
(2S)-2-{[(tert-butoxy)carbonyl]amino}-3-[5-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid |
2350149-56-1 | 95.0% | 1.0g |
$0.0 | 2025-03-19 |
(2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
Introduction to (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic Acid (CAS No. 2350149-56-1)
(2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid (CAS No. 2350149-56-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral amino acid derivative with a unique structure that includes a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl-substituted pyrazole moiety. The combination of these functional groups endows the molecule with a range of potential biological activities and therapeutic applications.
The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to protect the amino functionality during multi-step reactions. This group can be readily removed under mild acidic conditions, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of the Boc group in (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid allows for controlled deprotection, which is crucial for the preparation of active pharmaceutical ingredients (APIs).
The trifluoromethyl substituent on the pyrazole ring is another key feature of this compound. Trifluoromethyl groups are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their pharmacokinetic properties. In addition, the trifluoromethyl group can influence the electronic properties of the molecule, potentially modulating its interactions with biological targets. Recent studies have shown that compounds containing trifluoromethyl groups exhibit enhanced potency and selectivity in various biological assays.
The pyrazole ring is a versatile heterocyclic scaffold that has been extensively explored in drug discovery. Pyrazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of substituents on the pyrazole ring in (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid suggests that it may have unique interactions with biological targets, making it a promising candidate for further investigation.
In terms of its potential therapeutic applications, (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid has been studied for its ability to modulate various biological pathways. For example, recent research has focused on its potential as an inhibitor of specific enzymes involved in disease processes. Enzyme inhibitors are a crucial class of drugs used to treat conditions such as cancer, neurodegenerative diseases, and metabolic disorders. The chiral nature of this compound adds another layer of complexity and potential for optimizing its therapeutic effects.
The synthesis of (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid typically involves several steps, including the formation of the pyrazole ring, introduction of the trifluoromethyl group, and attachment of the Boc-protected amino acid moiety. Advanced synthetic methods and catalysts have been developed to improve the efficiency and yield of these reactions. The chiral purity of the final product is critical for its biological activity and safety profile.
Preclinical studies have shown that (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid exhibits promising pharmacological properties. In vitro assays have demonstrated its ability to inhibit specific enzymes with high selectivity and potency. Additionally, animal models have provided valuable insights into its pharmacokinetic behavior and safety profile. These studies suggest that this compound has potential as a lead candidate for further drug development.
However, like many compounds in early stages of drug discovery, further research is needed to fully understand the mechanisms of action and potential side effects of (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid. Ongoing clinical trials will be essential to evaluate its efficacy and safety in human subjects. The multidisciplinary approach involving chemists, biologists, and clinicians will be crucial in advancing this compound from bench to bedside.
In conclusion, (2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid (CAS No. 2350149-56-1) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.
2350149-56-1 ((2S)-2-{(tert-butoxy)carbonylamino}-3-5-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)